Cas no 2171651-77-5 (2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid)

• Product Name: 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid
• CAS No: 2171651-77-5
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6213703
• PubChem ID: 165816542
• Update Time: 2025-05-21

2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid
• EN300-1474634
• 2-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]oxy}acetic acid
• 2171651-77-5

• Inchi： 1S/C24H25N3O6/c1-27(33-15-22(28)29)23(30)21(12-6-7-13-25)26-24(31)32-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-21H,6-7,12,14-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： YHUKHPHFQQTGHS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)OCC(=O)O)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 129Ų

Additional information on 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid

Research Briefing on 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid (CAS: 2171651-77-5)

In recent years, the compound 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid (CAS: 2171651-77-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutic agents. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyano functionality makes it particularly valuable in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the *Journal of Medicinal Chemistry* highlighted its role in the development of peptide-based therapeutics, where it was used to enhance the stability and bioavailability of peptide drugs. The study demonstrated that the incorporation of this compound into peptide chains could significantly improve resistance to enzymatic degradation, a common challenge in peptide drug development. Additionally, the cyano group was found to facilitate further chemical modifications, enabling the creation of diverse peptide derivatives with tailored properties.

Another notable advancement was reported in a 2024 study published in *Bioorganic & Medicinal Chemistry Letters*, which explored the use of 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid as a linker in antibody-drug conjugates (ADCs). The researchers found that the compound's unique structure allowed for efficient conjugation of cytotoxic payloads to antibodies, while maintaining the stability of the resulting ADC. This finding opens new avenues for the development of targeted cancer therapies with improved efficacy and reduced off-target effects.

In addition to its applications in drug development, this compound has also been investigated for its potential in diagnostic imaging. A recent preprint on *ChemRxiv* described its use as a radiolabeling precursor for positron emission tomography (PET) tracers. The study demonstrated that the cyano group could be readily converted into a radiolabeled moiety, enabling the synthesis of PET tracers for imaging specific biological targets. This application underscores the versatility of 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. A 2023 review in *Organic Process Research & Development* highlighted the need for more efficient synthetic routes to meet the growing demand for high-purity material. Researchers are actively exploring catalytic methods and green chemistry approaches to address these challenges, with the aim of making the compound more accessible for industrial applications.

In conclusion, 2-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid (CAS: 2171651-77-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and drug delivery to diagnostic imaging, with ongoing studies continuing to uncover new potential uses. As synthetic methods improve and our understanding of its properties deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostics.